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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

Cat. No.: B1663734

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of adenine
monohydrochloride hemihydrate in Saccharomyces cerevisiae culture media. Detailed
protocols for media preparation and experimental workflows are provided to ensure
reproducible results in yeast-based research and development.

Introduction

Adenine is an essential purine base required for the synthesis of nucleic acids and ATP. While
wild-type Saccharomyces cerevisiae can synthesize adenine de novo, many laboratory strains
are engineered as adenine auxotrophs (e.g., carrying mutations in ADE1 or ADE2 genes).[1][2]
These strains are unable to produce their own adenine and require its supplementation in the
culture medium for growth.[1][3]

Adenine auxotrophy is a widely used genetic marker.[4][5] A common phenotype of ade2
mutants is the accumulation of a red or pink pigment when adenine is limited in the medium.[1]
[6] This visual marker is often exploited in genetic screens, such as yeast two-hybrid assays
and plasmid selection.[6][7] Supplementing the medium with adenine prevents this color
change and supports the robust growth of these mutant strains.[8][9]
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The concentration of adenine in the medium can significantly impact yeast physiology. Adenine

depletion can lead to cell cycle arrest, an increase in cell size, and altered stress responses.[4]

[5][6][10] Conversely, high concentrations of adenine have been observed to decrease the

expression of some heterologous proteins.[6][11] Therefore, optimizing the adenine

concentration is critical for achieving desired experimental outcomes.

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of adenine in yeast

culture media.

Table 1: Recommended Adenine Concentrations in Yeast Media

Adenine
Media Type Concentration Purpose Reference(s)
(mglL)
) Standard
Synthetic Dextrose )
(SD) 20-40 supplementation for [6]
ade auxotrophs
Supplementation to
Yeast Extract Peptone _
20-120 prevent red pigment [61[7]
Dextrose (YPD) )
formation
. o Supplementation for
Minimal Vitamin (MV) 80 [8]
ade mutants
Synthetic Complete General growth of
10-18 _ _ [1]112]
(SC) auxotrophic strains
] ] Used in colorimetric
Suboptimal Adenine
45 screens (ade2 [13]

Media

reporter)

Table 2: Effects of Adenine Concentration on Yeast Physiology

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://academic.oup.com/femsyr/article-pdf/14/5/697/19648743/14-5-697.pdf
https://pubmed.ncbi.nlm.nih.gov/24661329/
https://academic.oup.com/femsyr/article/14/5/697/499268
https://science.rsu.lv/en/publications/adenine-auxotrophy-be-aware-some-effects-of-adenine-auxotrophy-in/
https://academic.oup.com/femsyr/article/14/5/697/499268
https://pubmed.ncbi.nlm.nih.gov/9041705/
https://academic.oup.com/femsyr/article/14/5/697/499268
https://academic.oup.com/femsyr/article/14/5/697/499268
https://www.usbio.net/media/Y2072/ypd-agar-enhanced-formulation-wpeptone-y-adenine-powder
https://wahoo.cns.umass.edu/book/export/html/662
https://www.babraham.ac.uk/sites/default/files/2022-07/Yeast%20Culture.doc
https://formedium.com/technical-data/saccharomyces-cerevisiae-synthetic-complete-media-technical-data/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8527511/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodolog

ical & Application
Check Availability & Pricing

Parameter Condition Observation Reference(s)
Cell Growth (Dry Cell Increasing adenine in General increase in (1]
Weight) complex media DCW
Heterologous Protein Increasing adenine in Decreased expression 1]
Expression complex media levels
o Adenine depletion in o
Cell Division Halts cell division [41[6]
auxotrophs
Increased cell
swelling, leading to
Adenine depletion in higher OD600
Cell Morphology ] [4]16]
auxotrophs readings not
proportional to cell
number
_ o 10-fold increase in
Adenine depletion in ) )
Stress Tolerance desiccation stress [4][5]110]
auxotrophs
tolerance
o At least 12.5 mg of
Minimum Cellular .
) For cell growth adenine per gram of [11]
Requirement )
dry cell weight
) ) Estimated to be 25-40
] In vivo adenine ]
Intracellular Saturation mg of adenine per [11]

content

gram of dry cell weight

Experimental Protocols
Preparation of Adenine Stock Solution

This protocol describes the preparation of a sterile adenine stock solution that can be added to
yeast culture media.

Materials:

e Adenine monohydrochloride hemihydrate
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Deionized water

Magnetic stirrer and stir bar

Sterile filter (0.22 pum)

Sterile storage bottles

Procedure:

Weighing: Weigh out the desired amount of adenine monohydrochloride hemihydrate.
For a 10 mg/mL stock solution, weigh 1 g of adenine.

e Dissolving: Add the adenine to a beaker with deionized water (e.g., 100 mL for a 10 mg/mL
solution). Note that adenine has low solubility in cold water.

e Heating and Stirring: Gently heat the solution on a magnetic stirrer with heating. Stir until the
adenine is completely dissolved. Avoid boiling.

 Sterilization: Once the adenine is fully dissolved and the solution has cooled to room
temperature, sterilize it by passing it through a 0.22 um sterile filter into a sterile storage
bottle.

» Storage: Store the sterile adenine stock solution at room temperature.[8][14]

Preparation of Adenine-Supplemented Yeast Media

This protocol provides instructions for preparing both rich (YPAD) and synthetic (SD-Ade)
media supplemented with adenine.

3.2.1. YPAD (Yeast Extract Peptone Dextrose + Adenine) Agar Plates
Materials:

e Yeast extract

e Peptone

o Dextrose (Glucose)
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Agar

Deionized water

Sterile adenine stock solution (10 mg/mL)

Autoclave

Sterile petri dishes

Procedure:

o Combine Dry Ingredients: For 1 liter of media, combine 10 g of yeast extract, 20 g of
peptone, and 20 g of agar in a 2 L flask.

o Add Water: Add 950 mL of deionized water and a magnetic stir bar.

o Autoclave: Autoclave the mixture for 20 minutes at 121°C.

o Cooling: After autoclaving, let the media cool in a 55-60°C water bath for at least 30 minutes.

o Add Dextrose and Adenine: Aseptically add 50 mL of a sterile 40% dextrose solution and the
desired volume of sterile adenine stock solution (e.g., 2 mL of a 10 mg/mL stock for a final
concentration of 20 mg/L).

e Pour Plates: Swirl gently to mix and pour the media into sterile petri dishes.

3.2.2. SD (Synthetic Dextrose) Liquid Media with Adenine

Materials:

Yeast Nitrogen Base (YNB) without amino acids and ammonium sulfate

Ammonium sulfate

Dextrose (Glucose)

Amino acid dropout mix (lacking adenine)
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» Deionized water

» Sterile adenine stock solution (10 mg/mL)
e Autoclave or sterile filter

Procedure:

o Combine Ingredients: For 1 liter of media, combine 1.7 g of YNB without amino acids and
ammonium sulfate, 5 g of ammonium sulfate, and the recommended amount of the
appropriate amino acid dropout mix.

o Add Water: Add deionized water to a final volume of 950 mL.
« Sterilization: Sterilize by autoclaving or filter sterilization.

o Add Dextrose and Adenine: Aseptically add 50 mL of a sterile 40% dextrose solution and the
desired volume of sterile adenine stock solution (e.g., 4 mL of a 10 mg/mL stock for a final
concentration of 40 mg/L).

e Mix: Swirl gently to ensure complete mixing.

Visualizations

Experimental Workflow: Preparing Adenine-
Supplemented Yeast Media

Adenine Stock Preparation

Dissolve in Water
(with heat and stirring) H Sterile Filter (0.22 pm) H Store at Room Temp
T - |
Add Sterile Dextrose
Media Preparation | | & Adenine Stock Mix Gently Pour Plates or Use Liquid
Mix Dry Media Components }—b{ Add Water }—b{ Autoclave Media Base }—b{ Cool to 55-60°C

Final Media Assembly (Aseptic)
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Click to download full resolution via product page

Caption: Workflow for preparing adenine-supplemented yeast media.

Simplified Adenine De Novo Biosynthesis Pathway in S.
cerevisiae
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Caption: Simplified adenine biosynthesis pathway in yeast.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1663734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. babraham.ac.uk [babraham.ac.uk]

e 2. phys.ksu.edu [phys.ksu.edu]

o 3.researchgate.net [researchgate.net]

e 4. academic.oup.com [academic.oup.com]

e 5. Adenine auxotrophy--be aware: some effects of adenine auxotrophy in Saccharomyces
cerevisiae strain W303-1A - PubMed [pubmed.nchbi.nlm.nih.gov]

e 6. academic.oup.com [academic.oup.com]

e 7. usbio.net [usbio.net]

e 8. Yeast media [wahoo.cns.umass.edu]

e 9. YEAD | ISB Server Wahoo [wahoo.cns.umass.edu]
e 10. science.rsu.lv [science.rsu.lv]

e 11. Adenine guantitation in yeast extracts and fermentation media and its relationship to
protein expression and cell growth in adenine auxotrophs of Saccharomyces cerevisiae -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 12. Saccharomyces Cerevisiae Synthetic Complete Media Technical Data [formedium.com]

e 13. Genetic screen for suppressors of increased silencing in rpd3 mutants in Saccharomyces
cerevisiae identifies a potential role for H3K4 methylation - PMC [pmc.ncbi.nim.nih.gov]

e 14. Preparation of Yeast Media|zoonbio [zoonbiotech.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Adenine
Monohydrochloride Hemihydrate in Yeast Culture Media]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1663734#protocol-for-using-adenine-
monohydrochloride-hemihydrate-in-yeast-culture-media]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1663734?utm_src=pdf-custom-synthesis
https://www.babraham.ac.uk/sites/default/files/2022-07/Yeast%20Culture.doc
https://www.phys.ksu.edu/gene/f_1.html
https://www.researchgate.net/figure/Yeast-and-human-adenine-de-novo-pathway-and-humanized-strain-construction-A-Schematic_fig1_337424834
https://academic.oup.com/femsyr/article-pdf/14/5/697/19648743/14-5-697.pdf
https://pubmed.ncbi.nlm.nih.gov/24661329/
https://pubmed.ncbi.nlm.nih.gov/24661329/
https://academic.oup.com/femsyr/article/14/5/697/499268
https://www.usbio.net/media/Y2072/ypd-agar-enhanced-formulation-wpeptone-y-adenine-powder
https://wahoo.cns.umass.edu/book/export/html/662
https://wahoo.cns.umass.edu/node/1155
https://science.rsu.lv/en/publications/adenine-auxotrophy-be-aware-some-effects-of-adenine-auxotrophy-in/
https://pubmed.ncbi.nlm.nih.gov/9041705/
https://pubmed.ncbi.nlm.nih.gov/9041705/
https://pubmed.ncbi.nlm.nih.gov/9041705/
https://formedium.com/technical-data/saccharomyces-cerevisiae-synthetic-complete-media-technical-data/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8527511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8527511/
http://zoonbiotech.com/technology/preparation-of-yeast-media.html
https://www.benchchem.com/product/b1663734#protocol-for-using-adenine-monohydrochloride-hemihydrate-in-yeast-culture-media
https://www.benchchem.com/product/b1663734#protocol-for-using-adenine-monohydrochloride-hemihydrate-in-yeast-culture-media
https://www.benchchem.com/product/b1663734#protocol-for-using-adenine-monohydrochloride-hemihydrate-in-yeast-culture-media
https://www.benchchem.com/product/b1663734#protocol-for-using-adenine-monohydrochloride-hemihydrate-in-yeast-culture-media
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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